Cas no 478245-78-2 (2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile)

2-(Benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile is a heterocyclic organic compound featuring a pyridine core substituted with a benzylamino group, a 4-chlorophenyl moiety, and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both electron-donating (benzylamino) and electron-withdrawing (chlorophenyl, nitrile) groups enhances its reactivity in nucleophilic and electrophilic transformations. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Its purity and consistent performance are critical for reproducibility in complex synthetic pathways.

2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile structure

478245-78-2 structure

Product Name:2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile

CAS No:478245-78-2

MF:

MW:

CID:4653748

Update Time:2025-10-29

2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile

2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00900892-1g	2-(Benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile	478245-78-2	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI85125-1mg	2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile	478245-78-2	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI85125-5mg	2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile	478245-78-2	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI85125-10mg	2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile	478245-78-2	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI85125-500mg	2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile	478245-78-2	>90%	500mg	$720.00	2024-04-19

2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile

Recent Advances in the Study of 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile (CAS: 478245-78-2)

In recent years, the compound 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile (CAS: 478245-78-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carbonitrile scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing. The compound's structural features, including the benzylamino and chlorophenyl groups, have been identified as critical for its binding affinity to target proteins.

From a biological perspective, 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile has demonstrated potent inhibitory activity against several kinases implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that this compound exhibits selective inhibition of the JAK2 kinase, a key player in myeloproliferative disorders. The IC50 value was found to be in the low nanomolar range, suggesting high potency. Additionally, molecular docking studies revealed that the compound binds to the ATP-binding site of JAK2, providing insights into its mechanism of action.

Beyond its anticancer potential, this compound has also shown efficacy against bacterial and fungal pathogens. Research conducted at the University of Cambridge and published in Antimicrobial Agents and Chemotherapy highlighted its activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. The presence of the chlorophenyl moiety was found to enhance membrane permeability, contributing to its broad-spectrum antimicrobial effects. These findings open new avenues for the development of dual-function agents that can address both infectious diseases and cancer.

Despite these promising results, challenges remain in the clinical translation of 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. Moreover, toxicity profiles are being rigorously evaluated to ensure safety in potential therapeutic applications.

In conclusion, 2-(benzylamino)-4-(4-chlorophenyl)pyridine-3-carbonitrile (CAS: 478245-78-2) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and antimicrobial agent makes it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications. As the field advances, this compound may well emerge as a cornerstone in the next generation of multifunctional pharmaceuticals.